gentamicin C1 sulfate

• IUPAC Name: (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-[(1R)-1-(methylamino)ethyl]oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol;sulfuric acid
• InChI: InChI=1S/C21H43N5O7.H2O4S/c1-9(25-3)13-6-5-10(22)19(31-13)32-16-11(23)7-12(24)17(14(16)27)33-20-15(28)18(26-4)21(2,29)8-30-20;1-5(2,3)4/h9-20,25-29H,5-8,22-24H2,1-4H3;(H2,1,2,3,4)/t9-,10-,11+,12-,13+,14+,15-,16-,17+,18-,19-,20-,21+;/m1./s1
• InChI Key: NWQISSNHRDDWRM-FDJABWOBSA-N
• Canonical SMILES: CC(C1CCC(C(O1)OC2C(CC(C(C2O)OC3C(C(C(CO3)(C)O)NC)O)N)N)N)NC.OS(=O)(=O)O
• Isomeric SMILES: C[C@H]([C@@H]1CC[C@H]([C@H](O1)O[C@@H]2[C@H](C[C@H]([C@@H]([C@H]2O)O[C@@H]3[C@@H]([C@H]([C@@](CO3)(C)O)NC)O)N)N)N)NC.OS(=O)(=O)O
• Molecular Formula: C21H45N5O11S
• DSSTOX Substance ID: DTXSID00191866
• Molecular Weight: 575.7 g/mol
• CAS RN: 38539-12-7

Description

Gentamicin C1 sulfate is an aminoglycoside antibiotic complex produced by fermentation of Micromonospora purpurea or M. echinospora. It is a mixture of 3 major components designated as C1, C1a, and C2. Gentamicin sulfate is a broad-spectrum antibiotic.

Synthesis Analysis

Gentamicin is derived from fermentation of Micromonospora purpurea or M. echinospora. The qualitative and quantitative analysis of gentamicin sulfate and its related impurities can be achieved using an ACQUITY UPLC H-Class System with an ACQUITY QDa Mass Detector. This method separates five main analytes of Gentamicin (C1, C1a, C2, C2a, and C2b) and related impurities within 35 minutes.

Molecular Structure Analysis

The molecular formula of this compound is C21H43N5O7. Its average mass is 477.595 Da and its monoisotopic mass is 477.316254 Da.

Chemical Reactions Analysis

The analysis of gentamicin sulfate and its related impurities can be achieved using an ACQUITY UPLC H-Class System with an ACQUITY QDa Mass Detector. This method separates five main analytes of Gentamicin (C1, C1a, C2, C2a, and C2b) and related impurities within 35 minutes.

Physical And Chemical Properties Analysis

Gentamicin is a basic, water-soluble, relatively stable compound. It lacks UV absorbing chromophores, making the HPLC analysis more difficult and challenging.

Scientific Research Applications

Chemical Composition and Analysis

• Gentamicin sulfate, a mixture of aminoglycosides including gentamicin C1, is analyzed by various methods. The NMR spectra of gentamicin components are crucial for batch analysis (Deubner et al., 2003).
• The gentamicin complex, including gentamicin C1, is produced by Micromonospora species. Isolation and characterization techniques have been developed for this complex (Weinstein et al., 1967).
• High-performance liquid chromatography (HPLC) with evaporative light scattering detection is used for quantifying gentamicin sulfate components, including gentamicin C1 (Clarot et al., 2004).

Biosynthesis and Antibiotic Properties

• The biosynthesis of gentamicin C2 and C2a, related to gentamicin C1, involves specific enzymatic processes, shedding light on antibiotic production (Gu et al., 2015).
• Gentamicin sulfate's main components, including gentamicin C1, have significant antibiotic activity, especially against gram-negative bacteria (Vydrin et al., 2003).

Clinical Applications and Pharmacology

• Gentamicin sulfate, which includes gentamicin C1, has been used in treating eye infections and shows promise against a range of bacteria (Magnuson & Suie, 1967).
• Differences in ototoxicity (toxicity to the ear) among gentamicin compounds, including gentamicin C1, have implications for their use in treating inner ear disorders (Kobayashi et al., 2003).

Mechanism of Action

Aminoglycosides, including gentamicin, target the 30S ribosomal subunit, resulting in an inability to read mRNA, ultimately producing a faulty or nonexistent protein. Gentamicin is a broad-spectrum antibiotic and is active against several Gram-positive and Gram-negative bacteria.

Safety and Hazards

Gentamicin may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing respiratory protection in case of inadequate ventilation, and wearing protective gloves.

Future Directions

There is ongoing research to enhance the drug delivery and antibacterial activity of gentamicin. Strategies include the isolation of specific types of gentamicin, encapsulation in polymeric nanoparticles, hydrophobization of the gentamicin molecule, and combinations of gentamicin with other antibiotics, polyphenols, and natural products.